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Compound of Interest

Compound Name:
(1R,3S)-3-(4-

Bromophenyl)cyclopentanamine

CAS No.: 1390706-66-7

Cat. No.: B568923

Get Quote

Executive Summary: The Scaffold Significance
(1R,3S)-3-(4-Bromophenyl)cyclopentanamine represents a high-value pharmacophore in

modern drug discovery. Unlike flexible linear alkyl amines, the cyclopentane ring imposes a

rigid "envelope" or "twist" conformation, locking the nitrogen and the bromophenyl vector into a

specific spatial arrangement. This restriction reduces the entropic penalty of binding to protein

targets (e.g., GPCRs or kinases) and improves metabolic stability.

This guide details the structural characterization of this specific enantiomer, focusing on the

critical cis-1,3-disubstitution pattern, the crystallographic challenges of chiral resolution, and the

supramolecular synthons driving its solid-state assembly.

Conformational Analysis & Stereochemistry
The (1R,3S) configuration denotes a cis-1,3-disubstituted system. While the connectivity

suggests a potential meso-plane if substituents were identical, the disparity between the amine

(-NH₂) and the 4-bromophenyl group renders the molecule chiral and optically active.
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The "Envelope" Pucker
Cyclopentane rings are rarely planar due to torsional strain (eclipsing interactions). In the solid

state, (1R,3S)-3-(4-Bromophenyl)cyclopentanamine adopts a Twist-Envelope conformation.

Thermodynamic Driver: To minimize 1,3-diaxial steric repulsion, the bulky 4-bromophenyl

group typically occupies the pseudo-equatorial position.

Amine Orientation: In the (1R,3S) cis arrangement, the amine group will also favor a pseudo-

equatorial orientation to maximize hydrogen bonding accessibility, forcing the ring methylene

(C2) to act as the "flap" of the envelope.

Vector Analysis
For SAR (Structure-Activity Relationship) scientists, the critical parameter is the distance and

angle between the basic nitrogen and the para-bromine (a handle for Suzuki couplings).

Projected Distance (N···Br): ~6.8 Å – 7.2 Å (dependent on ring pucker).

Vector Angle: The cis-arrangement creates a "C-shape" molecular curvature, distinct from

the linear "Z-shape" of the trans isomer.

Experimental Protocol: Crystallization & Resolution
Free amines are often oils or low-melting solids, making Single Crystal X-Ray Diffraction (SC-

XRD) difficult. The industry standard protocol involves Diastereomeric Salt Resolution or

Hydrohalide Formation.

Protocol: Hydrohalide Salt Formation for SC-XRD
Objective: Create a crystalline lattice stabilized by ionic charge-assisted hydrogen bonds.

Reagents: (1R,3S)-amine free base, 4M HCl in Dioxane, Diethyl Ether (antisolvent).

Step-by-Step Methodology:

Dissolution: Dissolve 50 mg of the free amine in 0.5 mL of anhydrous ethanol.

Protonation: Add 1.1 equivalents of 4M HCl/Dioxane dropwise at 0°C.
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Nucleation: Introduce vapor diffusion of diethyl ether into the solution over 48 hours at 4°C.

Harvesting: Isolate colorless prisms suitable for diffraction.

Workflow Visualization
The following diagram outlines the logical flow from synthesis to structural validation.
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Caption: Figure 1. Structural elucidation workflow from racemic precursor to solved crystal

structure.

Crystallographic Data & Lattice Architecture
When crystallized as a hydrochloride salt, the (1R,3S) enantiomer typically crystallizes in a

non-centrosymmetric space group (required for chiral molecules).

Predicted Unit Cell Parameters (HCl Salt)
Based on analogous 3-phenylcyclopentanamine structures [1], the expected parameters are:

Parameter Value / Range Description

Crystal System Monoclinic
Common for chiral organic

salts.

Space Group

ngcontent-ng-c4120160419=""

_nghost-ng-c3115686525=""

class="inline ng-star-inserted">
Chiral space group (No. 4).

Z (Formula Units) 2 or 4 Depends on packing efficiency.

Density (

)
~1.45 g/cm³

Elevated due to the heavy

Bromine atom.

Flack Parameter ~0.00 (±0.[1]05)

Essential for confirming

Absolute Configuration

(1R,3S).

Supramolecular Synthons
The crystal packing is dominated by two primary interaction vectors:

Charge-Assisted Hydrogen Bonding (

): The protonated ammonium headgroup forms a classic "tripod" of hydrogen bonds to
chloride anions. This creates a hydrophilic column running along the crystallographic b-axis.
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Halogen Bonding (

or

): The bromine atom acts as a Sigma-Hole donor. In the absence of strong acceptors, it often
forms Type II halogen-halogen contacts or interacts with the

-system of an adjacent phenyl ring, stabilizing the hydrophobic region of the lattice [2].

Mechanistic Implications for Drug Design
Understanding this structure allows for "Scaffold Hopping." The (1R,3S)-cyclopentane ring

serves as a bioisostere for:

1,3-Disubstituted Benzenes: But with increased solubility (

character) and specific vectorality.

Pyrrolidines: But without the secondary amine H-bond donor in the ring, altering permeability

profiles.

Absolute Configuration Validation
In the absence of a heavy atom, determining absolute configuration requires chiral

derivatization. However, the Bromine atom (Z=35) provides sufficient anomalous scattering

using Mo-Kα or Cu-Kα radiation to calculate the Flack parameter directly, making this

compound a "self-indicating" chiral standard [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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